Cas no 1807113-41-2 (3-Bromomethyl-4-iodo-5-(trifluoromethyl)pyridine)

• Product Name: 3-Bromomethyl-4-iodo-5-(trifluoromethyl)pyridine
• CAS No: 1807113-41-2
• MF: C₇H₄BrF₃IN
• MW: 365.917043685913
• CID: 4901661
• Update Time: 2025-10-24

3-Bromomethyl-4-iodo-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromomethyl-4-iodo-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4BrF3IN/c8-1-4-2-13-3-5(6(4)12)7(9,10)11/h2-3H,1H2
• InChI Key： MSBKPOSWYZOWDP-UHFFFAOYSA-N
• SMILES： IC1C(CBr)=CN=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromomethyl-4-iodo-5-(trifluoromethyl)pyridine

Introduction to 3-Bromomethyl-4-iodo-5-(trifluoromethyl)pyridine (CAS No. 1807113-41-2) and Its Emerging Applications in Chemical Biology

3-Bromomethyl-4-iodo-5-(trifluoromethyl)pyridine, identified by its CAS number 1807113-41-2, is a versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing aromatic heterocycles widely recognized for their broad spectrum of biological activities. The unique structural features of 3-bromomethyl-4-iodo-5-(trifluoromethyl)pyridine, including the presence of both bromomethyl and iodo substituents, as well as a trifluoromethyl group, make it an invaluable building block for the synthesis of complex molecules.

The bromomethyl moiety at the 3-position provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of various functional groups. This reactivity is particularly useful in medicinal chemistry for constructing novel drug candidates. The iodo substituent at the 4-position offers another handle for further derivatization, often employed in cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, which are pivotal in the assembly of biaryl structures. Additionally, the trifluoromethyl group enhances the lipophilicity and metabolic stability of the resulting compounds, making them more suitable for biological evaluation.

Recent advancements in synthetic methodologies have further highlighted the utility of 3-bromomethyl-4-iodo-5-(trifluoromethyl)pyridine. For instance, recent studies have demonstrated its application in the development of kinase inhibitors, where the pyridine scaffold serves as a key pharmacophore. The combination of the bromomethyl and iodo groups allows for iterative functionalization, enabling the construction of highly modified pyridine derivatives with tailored biological properties.

In particular, research has shown that derivatives of 3-bromomethyl-4-iodo-5-(trifluoromethyl)pyridine exhibit promising activity against various targets relevant to oncology and inflammation. The trifluoromethyl group, in particular, has been shown to improve binding affinity and reduce metabolic clearance, contributing to enhanced drug-like properties. These findings underscore the importance of this compound as a scaffold for drug discovery efforts.

The long-tail keyword: "synthesis of 3-bromomethyl-4-iodo-5-(trifluoromethyl)pyridine" is also relevant to its industrial applications. Efficient synthetic routes have been developed to produce this compound on a scalable basis, ensuring its availability for academic and industrial research. These methods often involve multi-step organic transformations starting from commercially available precursors, highlighting the compound's accessibility.

Another area where 3-bromomethyl-4-iodo-5-(trifluoromethyl)pyridine has made significant contributions is in the field of material science. Pyridine derivatives are increasingly being explored for their potential in organic electronics and nanotechnology due to their ability to form stable π-conjugated systems. The presence of halogen substituents enhances electron-withdrawing properties, which can be leveraged to fine-tune electronic characteristics in materials such as organic semiconductors and light-emitting diodes (OLEDs).

The growing interest in fluorinated compounds has also driven research into fluorinated pyridines like 3-bromomethyl-4-iodo-5-(trifluoromethyl)pyridine. Fluorochemicals are known for their ability to modulate pharmacokinetic properties, including bioavailability and metabolic stability. The trifluoromethyl group imparts these desirable attributes while also serving as a handle for further chemical manipulation through halogen-metal exchange or metal-catalyzed cross-coupling reactions.

In conclusion, 3-bromomethyl-4-iodo-5-(trifluoromethyl)pyridine (CAS No. 1807113-41-2) represents a powerful tool in modern synthetic chemistry and drug discovery. Its unique structural features enable diverse functionalization strategies, making it an indispensable intermediate for biologists and chemists alike. As research continues to uncover new applications for this compound, its importance is expected to grow further, solidifying its role as a cornerstone in medicinal chemistry and materials science.